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Compound of Interest

Compound Name: Cyclodecanol

Cat. No.: B074256

This document provides detailed application notes and experimental protocols for key
enzymatic transformations of cyclodecanol. The methodologies are designed for researchers,
scientists, and professionals in drug development and biocatalysis, focusing on oxidation,
hydroxylation, and acylation reactions.

Application Note 1: Oxidation of Cyclodecanol to
Cyclodecanone using Alcohol Dehydrogenase

Introduction: The oxidation of secondary alcohols to ketones is a fundamental reaction in
organic synthesis. Alcohol dehydrogenases (ADHS) offer a highly selective and environmentally
benign alternative to traditional chemical oxidants. Organisms like Rhodococcus ruber have
been shown to possess ADHs capable of converting cyclic alcohols to their corresponding
ketones.[1][2] This protocol describes the use of a whole-cell biocatalyst expressing a
cyclodecanol-active ADH for the synthesis of cyclodecanone.

Data Summary: The efficiency of the biocatalytic oxidation is influenced by several parameters.
The following table presents representative data for the whole-cell oxidation of cyclodecanol.
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Parameter Value Condition

E. coli expressing ADH from R.

Biocatalyst Wet cell weight

ruber
Substrate Conc. 10 mM In phosphate buffer
Co-substrate 100 mM Acetone For NAD™* regeneration
Temperature 30°C -
pH 7.5 ]
Reaction Time 24 h -
Conversion >98% Determined by GC analysis
Product Purity >95% After extraction

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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